Cas no 1474010-15-5 (Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-
• CAS No: 1474010-15-5
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5282332
• Update Time: 2025-08-05

Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-

• Inchi： 1S/C10H19Cl/c1-9(2,3)4-5-10(8-11)6-7-10/h4-8H2,1-3H3
• InChI Key： VTXADFULJAFUKK-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCC(C)(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-

Recent Advances in the Study of Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- (CAS: 1474010-15-5)

Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- (CAS: 1474010-15-5) is a specialized cyclopropane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations aimed at exploring its potential applications in drug discovery and development. The presence of both chloromethyl and 3,3-dimethylbutyl groups on the cyclopropane ring imparts distinct chemical properties, making it a valuable intermediate for the synthesis of novel bioactive molecules.

Recent studies have focused on the synthesis and functionalization of Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-, with particular emphasis on its role as a building block for the development of small-molecule inhibitors and modulators of biological targets. Researchers have employed advanced synthetic methodologies, including transition metal-catalyzed reactions and photochemical transformations, to access this compound and its derivatives. These efforts have been driven by the growing interest in cyclopropane-containing compounds as privileged scaffolds in medicinal chemistry due to their ability to mimic peptide bonds and enhance metabolic stability.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- as a key intermediate in the synthesis of potent protease inhibitors. The compound's unique steric and electronic properties were leveraged to achieve selective inhibition of target enzymes, with promising results in preclinical models of inflammatory diseases. The study highlighted the compound's potential as a versatile pharmacophore for the design of next-generation therapeutics.

Another significant development involves the application of Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- in the field of chemical biology. Researchers have utilized this compound as a reactive handle for the site-specific modification of proteins and nucleic acids, enabling the study of biological processes at the molecular level. This approach has opened new avenues for the development of chemical probes and diagnostic tools, with potential applications in both basic research and clinical diagnostics.

Despite these advancements, challenges remain in the large-scale production and optimization of Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-. Current research efforts are directed toward improving synthetic efficiency and exploring novel applications in drug delivery systems. The compound's stability under physiological conditions and its compatibility with various formulation strategies are areas of active investigation, with the goal of translating these findings into clinically relevant therapies.

In conclusion, Cyclopropane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- (CAS: 1474010-15-5) represents a promising chemical entity with diverse applications in pharmaceutical research and chemical biology. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic strategies and diagnostic tools. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.